molecular formula C14H20O2 B8670769 2,5-Dimethyl-2-phenylhexanoic acid

2,5-Dimethyl-2-phenylhexanoic acid

Cat. No.: B8670769
M. Wt: 220.31 g/mol
InChI Key: RWVZPQVVGXXBGB-UHFFFAOYSA-N
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Description

2,5-Dimethyl-2-phenylhexanoic acid is a useful research compound. Its molecular formula is C14H20O2 and its molecular weight is 220.31 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H20O2

Molecular Weight

220.31 g/mol

IUPAC Name

2,5-dimethyl-2-phenylhexanoic acid

InChI

InChI=1S/C14H20O2/c1-11(2)9-10-14(3,13(15)16)12-7-5-4-6-8-12/h4-8,11H,9-10H2,1-3H3,(H,15,16)

InChI Key

RWVZPQVVGXXBGB-UHFFFAOYSA-N

Canonical SMILES

CC(C)CCC(C)(C1=CC=CC=C1)C(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of lithium bis(trimethylsilyl)amide (278.57 g, 1.66 mol) in tetrahydrofuran (700 mL) was added 2-phenyl propionic acid (100.0 g, 0.666 mol) over 40 minutes maintaining the temperature below 15° C. The solution was warmed 40-45° C. for 20 minutes, then cooled below 25° C. and 1-bromo-3-methylbutane (156.0 g, 1.03 mol) was added. The reaction mixture was heated to 50° C. for 10 h, then was cooled to RT, and concentrated to a thick sludge. Methyl tert-butyl ether (900 mL) and water (1100 mL) were added, and the layers were separated. The organic phase was extracted with H2O (200 mL). The combined aqueous phases were treated with 3 M HCl (520 mL) to adjust the pH to approximately 2. The product was extracted with ethyl acetate (1000 mL) and the organic layer was concentrated to a thick oil to give the title compound. The crude oil (assayed for 136.99 g of Example 39-1, 95.3% assay yield) was used directly.
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Synthesis routes and methods II

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A solution of Example 28A (2.51 g, 8.14 mmol) in ethyl acetate (20 mL) was treated with 10% palladium on carbon (0.251 g, 10 weight percent) and stirred under a hydrogen balloon for 72 hours. The vessel was purged with nitrogen gas and the mixture was filtered through a pad of celite and the filtrate was concentrated in vacuo to give the title compound (1.72 g, 96%). 1H NMR (300 MHz, CDCl3): δ ppm 0.87 (m, 6 H) 1.09 (m, 2 H) 1.51 (m, 4H) 1.98 (m, 2 H) 7.34 (m, 5 H). MS (DCI NH3+) m/z 238 (M+NH4)+.
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Synthesis routes and methods III

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